Cas no 2171796-24-8 (1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171796-24-8
• MF: C₁₃H₂₂N₄S
• MW: 266.405580997467
• CID: 6568393
• PubChem ID: 165601496
• Update Time: 2025-06-09

1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• 2171796-24-8
• EN300-1596674

• Inchi： 1S/C13H22N4S/c1-9(2)3-6-11-12(13(14)18)15-16-17(11)8-7-10-4-5-10/h9-10H,3-8H2,1-2H3,(H2,14,18)
• InChI Key： VUNGULOCRVJHMN-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(CCC2CC2)N=N1)N

Computed Properties

• Exact Mass: 266.15651789g/mol
• Monoisotopic Mass: 266.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

1-(2-Cyclopropylethyl)-5-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carbothioamide: A Comprehensive Overview

1-(2-Cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171796-24-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropylethyl and methylbutyl substituents, contribute to its distinct chemical and biological properties.

The 1,2,3-triazole scaffold is a versatile core structure that has been extensively studied for its potential in drug discovery. The presence of this scaffold in 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide suggests that it may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent research has highlighted the importance of 1,2,3-triazoles in the development of new therapeutic agents due to their ability to modulate various biological targets.

The cyclopropylethyl and methylbutyl substituents in this compound are particularly noteworthy. Cyclopropyl groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. Similarly, the methylbutyl group can influence the conformational flexibility and binding affinity of the molecule to its target. These structural modifications can significantly impact the biological activity and therapeutic potential of the compound.

In terms of synthetic chemistry, 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide can be synthesized using a variety of methods. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a powerful tool for constructing 1,2,3-triazole rings. This reaction is highly efficient and can be performed under mild conditions, making it an attractive method for the synthesis of this compound.

The carbothioamide functional group in this compound is another key feature that contributes to its unique properties. Carbothioamides are known for their ability to form hydrogen bonds and interact with biological targets through various mechanisms. This functional group can enhance the solubility and bioavailability of the molecule, which are crucial factors in drug development.

Recent studies have investigated the biological activities of 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide. Preliminary results have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, it has demonstrated antimicrobial activity against a range of bacterial strains, making it a promising candidate for the development of new antibiotics.

In the context of cancer research, 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide has shown potential as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic applications in treating various types of cancer.

The pharmacokinetic properties of 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide have also been evaluated. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as a therapeutic agent.

To further explore the therapeutic potential of 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide, ongoing research is focused on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being used to identify key interactions between the compound and its biological targets. These studies aim to enhance the potency and selectivity of the molecule while minimizing potential side effects.

In conclusion, 1-(2-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171796-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing studies will continue to elucidate its mechanisms of action and optimize its properties for clinical use.